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Compound of Interest

Compound Name:
Diphenyl (2,3-Dihydro-2-thioxo-3-

benzoxazolyl)phosphonate

Cat. No.: B052100 Get Quote

This technical guide provides a comprehensive overview of the safety data for Diphenyl (2,3-
dihydro-2-thioxo-3-benzoxazolyl)phosphonate, targeting researchers, scientists, and

professionals in drug development.

Chemical and Physical Properties
The following table summarizes the key physical and chemical properties of Diphenyl (2,3-
dihydro-2-thioxo-3-benzoxazolyl)phosphonate.
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Property Value Reference

CAS Number 111160-56-6 [1][2][3]

Molecular Formula C₁₉H₁₄NO₄PS [1][2]

Molecular Weight 383.36 g/mol [1]

Appearance
White to almost white powder

or crystals

Melting Point 81 - 86 °C

Purity >98.0%

Synonyms

(2,3-Dihydro-2-thioxo-3-

benzoxazolyl)phosphonic Acid

Diphenyl Ester, DBOP

Hazard Identification and Classification
According to the Safety Data Sheet from TCI Chemicals, Diphenyl (2,3-dihydro-2-thioxo-3-
benzoxazolyl)phosphonate is not classified as a hazardous substance or mixture under

Regulation (EC) No 1272/2008. The SDS indicates that no hazard pictogram, signal word,

hazard statements, or precautionary statements are required.

GHS Classification (TCI Chemicals): Not a hazardous substance or mixture.

It is important to note that the absence of a hazardous classification does not imply a complete

lack of risk. Standard laboratory safety precautions should always be observed when handling

this chemical.

Toxicological and Ecotoxicological Data
Specific quantitative toxicological and ecotoxicological data, such as LD50 (median lethal dose)

and LC50 (median lethal concentration) values for Diphenyl (2,3-dihydro-2-thioxo-3-
benzoxazolyl)phosphonate, are not readily available in the public domain based on the

conducted search. The Safety Data Sheet from TCI Chemicals states that the

substance/mixture contains no components considered to be either persistent, bioaccumulative

and toxic (PBT), or very persistent and very bioaccumulative (vPvB) at levels of 0.1% or higher.
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Experimental Protocols
In the absence of specific experimental data for Diphenyl (2,3-dihydro-2-thioxo-3-
benzoxazolyl)phosphonate, this section outlines standardized, generic protocols for key

toxicological assessments that would be employed to determine such safety data.

Acute Oral Toxicity - General Protocol (based on OECD
Guideline 423)
This method provides information on the health hazards likely to arise from a single, short-term

oral exposure to a substance.

Objective: To determine the acute oral toxicity of a substance, allowing for its classification

according to the Globally Harmonised System (GHS).

Test Animals: Typically, rats are used. A small number of animals are used in a stepwise

procedure.

Procedure:

Dosing: A single dose of the test substance is administered orally by gavage to a group of

fasted animals.

Dose Levels: The test is initiated with a starting dose selected from one of four fixed levels

(5, 50, 300, or 2000 mg/kg body weight). The choice of the starting dose is based on any

existing information about the substance's toxicity.

Observation: Animals are observed for mortality and clinical signs of toxicity for up to 14

days. Body weight is recorded weekly.

Stepwise Progression: The outcome of the test with the initial group of animals determines

the next step. If mortality is observed, the test is repeated with a lower dose. If no mortality is

observed, the test is repeated with a higher dose.

Endpoint: The test is concluded when a dose that causes mortality or no adverse effects at

the highest dose level is identified, allowing for classification of the substance into one of the

GHS categories.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b052100?utm_src=pdf-body
https://www.benchchem.com/product/b052100?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052100?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pathology: At the end of the observation period, all animals are subjected to a gross

necropsy.

Aquatic Toxicity: Acute Immobilisation Test with
Daphnia magna - General Protocol (based on OECD
Guideline 202)
This test determines the acute toxicity of a substance to the freshwater invertebrate Daphnia

magna.

Objective: To determine the concentration of a substance that causes immobilization in 50% of

the tested Daphnia magna population (EC50) over a 48-hour exposure period.

Test Organism:Daphnia magna, a small freshwater crustacean.

Procedure:

Test Solutions: A series of test solutions of different concentrations of the substance in a

suitable dilution water are prepared. A control group with only dilution water is also included.

Exposure: Young daphnids (less than 24 hours old) are introduced into the test and control

solutions. Typically, at least 20 daphnids are used for each concentration, divided into at

least four replicate groups.

Test Conditions: The test is conducted under controlled conditions of temperature (20 ± 1 °C)

and light (16-hour light/8-hour dark cycle). The daphnids are not fed during the test.

Observation: The number of immobilized daphnids in each test and control vessel is

recorded at 24 and 48 hours. Immobilization is defined as the inability to swim within 15

seconds after gentle agitation of the test vessel.

Endpoint Calculation: The 48-hour EC50 value and its confidence limits are calculated using

appropriate statistical methods.

Aquatic Toxicity: Freshwater Alga and Cyanobacteria,
Growth Inhibition Test - General Protocol (based on
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OECD Guideline 201)
This test assesses the effects of a substance on the growth of freshwater algae.[4][5][6][7][8]

Objective: To determine the concentration of a substance that inhibits the growth of a selected

algal species by 50% (IC50) over a 72-hour period.[4]

Test Organism: A rapidly growing green alga, such as Pseudokirchneriella subcapitata.[4]

Procedure:

Test Cultures: Exponentially growing cultures of the test alga are exposed to a range of

concentrations of the test substance in a nutrient-rich medium.[4] A control culture without

the test substance is run in parallel.[4]

Test Conditions: The algal cultures are maintained under constant illumination and

temperature (21-24 °C) for 72 hours to allow for sufficient growth.[4]

Growth Measurement: Algal growth is measured at least every 24 hours by determining the

cell concentration or a surrogate parameter like chlorophyll fluorescence.

Endpoint Calculation: The growth rate and yield for each concentration are calculated and

compared to the control. The 72-hour IC50 values for both growth rate and yield are

determined using regression analysis.

Mechanism of Action in Peptide Synthesis
Diphenyl (2,3-dihydro-2-thioxo-3-benzoxazolyl)phosphonate is widely used as a coupling

agent in the synthesis of amides and peptides. Its mechanism involves the activation of a

carboxylic acid to facilitate nucleophilic attack by an amine.
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Caption: Mechanism of amide bond formation using DBOP as a coupling agent.

Safe Handling and Storage
Handling:

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety glasses, and a lab coat.

Use in a well-ventilated area or under a chemical fume hood.

Avoid breathing dust.

Wash hands thoroughly after handling.

Storage:

Store in a tightly closed container.

Keep in a cool, dry, and well-ventilated place.

Protect from moisture.
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First Aid Measures
Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult a

physician.

Skin Contact: Wash off with soap and plenty of water. Consult a physician.

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.

Ingestion: Never give anything by mouth to an unconscious person. Rinse mouth with water.

Consult a physician.

This guide is intended to provide comprehensive safety and technical information. For

complete and up-to-date details, always refer to the latest Safety Data Sheet (SDS) provided

by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [In-Depth Technical Guide: Diphenyl (2,3-dihydro-2-
thioxo-3-benzoxazolyl)phosphonate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b052100#diphenyl-2-3-dihydro-2-thioxo-3-
benzoxazolyl-phosphonate-safety-data-sheet-sds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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